
Application Notes: FT113, a Potent Fatty Acid
Synthase (FASN) Inhibitor

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: FT113

Cat. No.: B607559 Get Quote

Introduction

FT113 is a novel and potent small molecule inhibitor of Fatty Acid Synthase (FASN).[1][2][3]

FASN is a key enzyme in the de novo synthesis of fatty acids and is overexpressed in many

cancer types, making it a compelling target for anti-cancer drug development. FT113 has

demonstrated significant anti-proliferative activity in various cancer cell lines and in vivo tumor

growth inhibition.[1][2] These notes provide an overview of FT113's bioactivity and detailed

protocols for its use in cell culture assays.

Mechanism of Action

FT113 exerts its biological effects by directly inhibiting the enzymatic activity of FASN.[2][3] The

inhibition of FASN leads to a depletion of fatty acids necessary for membrane synthesis and

energy storage, ultimately resulting in the suppression of cancer cell proliferation and induction

of apoptosis. The IC50 value for FT113 against FASN is 213 nM.[2][3]

Quantitative Data Summary
The following table summarizes the in vitro and in vivo efficacy of FT113.
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Parameter Cell Line/Model Value Reference

FASN Inhibition (IC50) Cell-free assay 213 nM [2][3]

Cell Proliferation

(IC50)

PC3 (Prostate

Cancer)
47 nM [2]

MV4-11 (Acute

Myeloid Leukemia)
26 nM [2]

FASN Activity in Cells

(IC50)

BT474 (Breast

Cancer)

90 nM (¹⁴C-acetate

incorporation)
[2]

SARS-CoV-2

Inhibition (EC50)
HEK293T-hACE2 17 nM [2]

In Vivo Tumor Growth

Inhibition

MV4-11 Mouse

Xenograft

32% at 25 mg/kg,

50% at 50 mg/kg
[1]

Experimental Protocols
1. Cell Proliferation Assay (MTS/MTT Assay)

This protocol outlines the steps to determine the effect of FT113 on the proliferation of cancer

cell lines.

Materials:

Cancer cell lines (e.g., PC3, MV4-11)

Complete growth medium

FT113 stock solution (dissolved in DMSO)

96-well plates

MTS or MTT reagent

Plate reader
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Procedure:

Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete

growth medium.

Incubate the plate overnight at 37°C in a humidified 5% CO₂ incubator.

Prepare serial dilutions of FT113 in complete growth medium. The final DMSO concentration

should be less than 0.1%.

Remove the medium from the wells and add 100 µL of the FT113 dilutions. Include a vehicle

control (medium with DMSO) and a no-cell control (medium only).

Incubate the plate for 48-72 hours.

Add 20 µL of MTS or MTT reagent to each well.

Incubate for 1-4 hours at 37°C.

Measure the absorbance at the appropriate wavelength (e.g., 490 nm for MTS).

Calculate the percentage of cell viability relative to the vehicle control and determine the

IC50 value.

2. FASN Activity Assay (¹⁴C-Acetate Incorporation)

This protocol measures the inhibitory effect of FT113 on FASN activity within cells.

Materials:

Cancer cell lines (e.g., BT474)

Complete growth medium

FT113 stock solution

¹⁴C-labeled sodium acetate

Scintillation fluid
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Scintillation counter

Procedure:

Plate cells in 6-well plates and grow to 70-80% confluency.

Treat the cells with various concentrations of FT113 for 24 hours.

Add ¹⁴C-labeled sodium acetate to each well and incubate for 2-4 hours.

Wash the cells with cold PBS.

Lyse the cells and extract the lipids.

Measure the radioactivity of the lipid fraction using a scintillation counter.

Normalize the counts to the total protein concentration in each sample.

Calculate the percentage of FASN activity relative to the vehicle control and determine the

IC50 value.

Visualizations
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Caption: Signaling pathway of FT113 in cancer cells.
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In Vitro Assays

In Vivo Studies
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Caption: General experimental workflow for evaluating FT113.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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